Cas no 949507-76-0 (6-(Trifluoromethyl)-2-methylquinolin-4-ol)

• Product Name: 6-(Trifluoromethyl)-2-methylquinolin-4-ol
• CAS No: 949507-76-0
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD00272465
• CID: 1001375
• PubChem ID: 329773384
• Update Time: 2025-11-06

6-(Trifluoromethyl)-2-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-TRIFLUOROMETHYL-4-QUINOLINOL
• 6-(TRIFLUOROMETHYL)-2-METHYLQUINOLIN-4-OL
• 4-HYDROXY-2-METHYL-6-TRIFLUOROMETHYLQUINOLINE
• 4-Hydroxy-2-methyl-6-trifluoromethylquinoline AldrichCPR
• CS-0458209
• MFCD00272465
• SCHEMBL9494192
• SCHEMBL19032013
• 2-methyl-6-(trifluoromethyl)quinolin-4-ol
• BB 0241062
• AB05742
• 203626-74-8
• 949507-76-0
• 4-Hydroxy-2-methyl-6-trifluoromethylquinoline, AldrichCPR
• 2-Methyl-6-(trifluoromethyl)-4-quinolinol
• JIIFTTKKMVJRLB-UHFFFAOYSA-N
• 2-methyl-6-(trifluoromethyl)-1H-quinolin-4-one
• AKOS002337476
• 6-(Trifluoromethyl)-2-methylquinolin-4-ol

• MDL： MFCD00272465
• Inchi： 1S/C11H8F3NO/c1-6-4-10(16)8-5-7(11(12,13)14)2-3-9(8)15-6/h2-5H,1H3,(H,15,16)
• InChI Key： JIIFTTKKMVJRLB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C=C(C)N2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.26760

6-(Trifluoromethyl)-2-methylquinolin-4-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-(Trifluoromethyl)-2-methylquinolin-4-ol

6-(Trifluoromethyl)-2-methylquinolin-4-ol: A Comprehensive Overview

The compound with CAS No 949507-76-0, commonly referred to as 6-(Trifluoromethyl)-2-methylquinolin-4-ol, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This molecule belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of a trifluoromethyl group at position 6 and a methyl group at position 2, along with a hydroxyl group at position 4, imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the importance of 6-(Trifluoromethyl)-2-methylquinolin-4-ol in drug discovery and development. The trifluoromethyl group is known for its electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. This makes it a promising candidate for designing new pharmaceutical agents targeting various diseases, including cancer and infectious diseases. Researchers have also explored the potential of this compound as a building block for constructing more complex molecules with enhanced pharmacological activities.

The synthesis of 6-(Trifluoromethyl)-2-methylquinolin-4-ol involves a multi-step process that typically begins with the preparation of a quinoline derivative followed by functionalization at specific positions. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group. This approach not only ensures high yields but also provides excellent control over the regioselectivity of the reaction.

In terms of applications, 6-(Trifluoromethyl)-2-methylquinolin-4-ol has shown potential in the field of materials science as well. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent experiments have demonstrated that this compound can act as an efficient electron transport layer in OLED devices, significantly improving their performance and efficiency.

Another area where 6-(Trifluoromethyl)-2-methylquinolin-4-ol has shown promise is in catalysis. The hydroxyl group at position 4 can be functionalized to create metal complexes with high catalytic activity. For instance, researchers have developed cobalt complexes based on this compound that exhibit excellent catalytic performance in asymmetric hydrogenation reactions. These findings underscore its versatility as a platform for developing new catalysts with tailored properties.

From an environmental perspective, 6-(Trifluoromethyl)-2-methylquinolin-4-ol has been studied for its biodegradability and toxicity profile. Initial assessments suggest that it is relatively stable under environmental conditions, which could be advantageous for certain industrial applications. However, further research is needed to fully understand its impact on ecosystems and develop strategies for safe handling and disposal.

In conclusion, 6-(Trifluoromethyl)-2-methylquinolin-4-ol (CAS No 949507-76-0) is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for researchers in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.